Cas no 893093-43-1 (2-(3,5-dimethoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: 2-(3,5-dimethoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 893093-43-1
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5933089
• PubChem ID: 7474981
• Update Time: 2025-10-28

2-(3,5-dimethoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• 2-[(3,5-dimethoxybenzoyl)amino]-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• F1830-0018
• 2-(3,5-dimethoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• AKOS002070118
• CCG-194532
• 2-(3,5-dimethoxybenzamido)-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide
• 893093-43-1

• Inchi： 1S/C18H20N2O4S/c1-19-17(22)15-13-5-4-6-14(13)25-18(15)20-16(21)10-7-11(23-2)9-12(8-10)24-3/h7-9H,4-6H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： AHPCFLLQBJENSZ-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(NC)=O)=C(NC(=O)C1=CC(OC)=CC(OC)=C1)S2

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,5-dimethoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Comprehensive Overview of 2-(3,5-dimethoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893093-43-1)

The compound 2-(3,5-dimethoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893093-43-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclopentabthiophene core and dimethoxybenzamido substituents, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or allosteric modulator, given its structural similarity to bioactive molecules.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's 3,5-dimethoxybenzamido moiety is a key feature that enhances its binding affinity to specific protein targets, a topic frequently searched by scientists exploring structure-activity relationships (SAR). Its N-methylcarboxamide group further contributes to its metabolic stability, a critical factor in drug development pipelines.

The synthesis of 2-(3,5-dimethoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide involves multi-step organic reactions, often starting from cyclopentabthiophene derivatives. Modern high-throughput screening (HTS) techniques have identified this compound as a hit in assays targeting inflammatory pathways and cell proliferation, aligning with trending searches in cancer research and autoimmune diseases. Its CAS No. 893093-43-1 is frequently queried in chemical databases, reflecting its growing relevance.

From a computational chemistry perspective, this molecule's electrophilic properties and hydrogen-bonding capacity make it a subject of molecular docking studies. Researchers leveraging AI-driven drug design often explore its interactions with protease enzymes or G-protein-coupled receptors (GPCRs), topics highly searched in bioinformatics forums. The compound's logP and polar surface area are also critical parameters for ADME (absorption, distribution, metabolism, excretion) predictions.

Beyond pharmaceuticals, 2-(3,5-dimethoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide has potential applications in organic electronics. Its thiophene backbone and aromatic dimethoxy groups contribute to charge transport properties, a hot topic in flexible electronics and optoelectronic materials. This dual applicability in life sciences and material engineering underscores its versatility.

In summary, CAS No. 893093-43-1 represents a compelling case study in multidisciplinary chemistry. Its structural complexity and functional diversity align with current trends in personalized medicine, green chemistry, and smart materials. As research progresses, this compound may unlock new avenues in both therapeutic and technological innovation.